Cas no 479411-61-5 (2-Pyrrolidineacetonitrile,1-methyl-5-thioxo-,(2S)-(9CI))

• Product Name: 2-Pyrrolidineacetonitrile,1-methyl-5-thioxo-,(2S)-(9CI)
• CAS No: 479411-61-5
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 931617
• PubChem ID: 45088409
• Update Time: 2025-04-19

2-Pyrrolidineacetonitrile,1-methyl-5-thioxo-,(2S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidineacetonitrile,1-methyl-5-thioxo-,(2S)-(9CI)
• 479411-61-5
• SCHEMBL5679963
• 2-((2S)-1-methyl-5-thioxopyrrolidin-2-yl)ethanenitrile
• (S)-2-(1-Methyl-5-thioxopyrrolidin-2-yl)acetonitrile
• BZRGNCXWMOWJBC-LURJTMIESA-N

• Inchi： 1S/C7H10N2S/c1-9-6(4-5-8)2-3-7(9)10/h6H,2-4H2,1H3/t6-/m0/s1
• InChI Key： BZRGNCXWMOWJBC-LURJTMIESA-N
• SMILES： S=C1CC[C@@H](CC#N)N1C

Computed Properties

• Exact Mass: 154.056
• Monoisotopic Mass: 154.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1A^2
• XLogP3: 0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines